N-isopropyl-2,5-dimethylbenzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO2S/c1-8(2)12-15(13,14)11-7-9(3)5-6-10(11)4/h5-8,12H,1-4H3
• InChI Key: IYPWJVBEXXTOSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC(C)C
• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol

Description

N-isopropyl-2,5-dimethylbenzenesulfonamide, also known as Sulfosuccinimide, is a sulfonamide derivative that has been widely used in scientific research. It is a white crystalline powder that is soluble in water, alcohol, and other organic solvents. This compound has been used in various applications, including as a reagent in organic synthesis, a catalyst in polymerization reactions, and a stabilizer in pharmaceuticals.

Mechanism Of Action

The mechanism of action of N-isopropyl-2,5-dimethylbenzenesulfonamide is not fully understood. However, it has been reported to act as an inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. Carbonic anhydrase is involved in various physiological processes, including respiration, acid-base balance, and bone resorption. Inhibition of carbonic anhydrase by N-isopropyl-2,5-dimethylbenzenesulfonamide has been shown to decrease the rate of carbon dioxide hydration and to affect the pH of the blood.
Biochemical and Physiological Effects:
N-isopropyl-2,5-dimethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to reduce the production of inflammatory cytokines, and to decrease the activity of matrix metalloproteinases, which are enzymes involved in tissue remodeling. Furthermore, it has been shown to affect the expression of genes involved in lipid metabolism and to increase the uptake of glucose in adipocytes.

Advantages And Limitations For Lab Experiments

N-isopropyl-2,5-dimethylbenzenesulfonamide has several advantages as a reagent in lab experiments. It is a stable and readily available compound that can be easily synthesized. It has also been shown to be effective in various applications, including as a catalyst and a stabilizer. However, one limitation of N-isopropyl-2,5-dimethylbenzenesulfonamide is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, and caution should be taken when handling this compound.

Future Directions

There are several future directions for the research on N-isopropyl-2,5-dimethylbenzenesulfonamide. One direction is the development of new synthetic routes for the preparation of this compound. Another direction is the investigation of its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Furthermore, the mechanism of action of N-isopropyl-2,5-dimethylbenzenesulfonamide should be further elucidated to understand its effects on various physiological processes. Finally, the toxicity of N-isopropyl-2,5-dimethylbenzenesulfonamide should be further investigated to determine its safe handling and use in lab experiments.
Conclusion:
N-isopropyl-2,5-dimethylbenzenesulfonamide is a sulfonamide derivative that has been widely used in scientific research. It has various applications, including as a catalyst, a reagent, and a stabilizer. Its mechanism of action is not fully understood, but it has been shown to affect various physiological processes. Although it has several advantages as a reagent in lab experiments, caution should be taken when handling this compound due to its potential toxicity. There are several future directions for the research on N-isopropyl-2,5-dimethylbenzenesulfonamide, including the development of new synthetic routes, investigation of its therapeutic potential, elucidation of its mechanism of action, and investigation of its toxicity.

Synthesis Methods

N-isopropyl-2,5-dimethylbenzenesulfonamide can be synthesized through the reaction of isopropylamine and 2,5-dimethylbenzenesulfonyl chloride in the presence of a base, such as triethylamine. The reaction yields N-isopropyl-2,5-dimethylbenzenesulfonamide as a white crystalline solid with a high purity.

Scientific Research Applications

N-isopropyl-2,5-dimethylbenzenesulfonamide has been widely used in scientific research as a catalyst, a reagent, and a stabilizer. It has been used as a catalyst in the polymerization of various monomers, including styrene, acrylamide, and acrylonitrile. It has also been used as a reagent in organic synthesis, such as in the preparation of sulfonamides and sulfonate esters. Furthermore, it has been used as a stabilizer in pharmaceuticals, such as in the formulation of amorphous solid dispersions.